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Compound of Interest

Compound Name:
3-(Methoxymethyl)cyclobutan-1-

amine

CAS No.: 2091327-62-5

Cat. No.: B2912051

Get Quote

Executive Summary: The Cyclobutane Advantage
In modern drug discovery, the cyclobutane moiety—a four-membered carbon ring—serves as a

high-value bioisostere. It is frequently employed to replace flexible alkyl chains, gem-dimethyl

groups, or metabolically labile rings like cyclohexane.

Key Pharmacokinetic Drivers:

Metabolic Blockade: The ring’s "puckered" conformation (butterfly shape, ~25-30° fold) and

high ring strain (~26.3 kcal/mol) alter bond angles (C-C-C ~88°), making the carbon atoms

less accessible or energetically unfavorable for Cytochrome P450 (CYP) mediated oxidation

compared to linear chains.

Conformational Rigidity: Cyclobutane locks pharmacophores into bioactive conformations,

reducing the entropic penalty of binding and often improving selectivity.

Lipophilicity Modulation: It often lowers lipophilicity (
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) relative to cyclohexyl or gem-dimethyl equivalents, improving solubility and reducing non-
specific clearance.

Comparative Case Studies
Case Study A: Metabolic Stability & Clearance
Subject:Ivosidenib (IDH1 Inhibitor) vs. Early Cyclohexyl Analogs

The development of Ivosidenib (AG-120) illustrates the critical role of the cyclobutane ring in

resolving metabolic instability. Early hits in this class contained a cyclohexyl group, which acted

as a "soft spot" for rapid oxidative metabolism.

Feature
Cyclohexyl Analog
(Early Hit)

Difluorocyclobutan
e (Ivosidenib)

PK Impact

Structure
6-membered

saturated ring

4-membered ring with

gem-difluoro

Volume Reduction &

Fluorine Effect

Metabolic Liability
High (Rapid CYP

oxidation)

Low (Blocked

oxidation sites)

Clearance (

) reduced significantly.

Lipophilicity
High (

)
Optimized

Bioavailability

increased; reduced

non-specific binding.

Outcome Preclinical attrition FDA Approved

Half-life (

) extended to ~72–

138 hours in humans.

Mechanism: The replacement of the cyclohexyl ring with a cyclobutane (specifically 1,1-

difluorocyclobutane) removed the hydrogen atoms most susceptible to abstraction by CYP

enzymes. The ring strain further modulates the hybridization of the remaining C-H bonds,

increasing their bond dissociation energy (BDE) and resistance to metabolism.

Case Study B: Chemical Stability & Toxicity
Subject:Carboplatin vs. Cisplatin
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Carboplatin utilizes a cyclobutane-1,1-dicarboxylate (CBDCA) ligand, which acts as a bidentate

chelate for the platinum atom. This is a classic example of using a cyclobutane motif to alter the

kinetics of drug activation.

Parameter
Cisplatin (No
Cyclobutane)

Carboplatin
(Cyclobutane
Ligand)

Pharmacokinetic
Consequence

Leaving Group
Chloride (

)

Cyclobutane-

dicarboxylate

Aquation Rate:

Carboplatin is ~100x

slower to aquate

(activate).

Half-Life (

)

Short (

: <20 min)

Long (

: ~90 min)

Retention: Higher total

platinum exposure

over time.

Renal Clearance
Active Secretion (~12

mL/min/kg)

Glomerular Filtration

(~9 mL/min/kg)

Nephrotoxicity:

Drastically reduced in

Carboplatin due to

stability.

Protein Binding Irreversible (Rapid) Reversible (Slow)

Free Drug Availability:

Higher fraction of free

drug initially.

Case Study C: Bioisosteric Potency (Spiro-Cyclobutane
vs. Gem-Dimethyl)
Subject:Apalutamide vs. Enzalutamide

Apalutamide features a spiro-cyclobutane ring, whereas its predecessor, Enzalutamide,

contains a gem-dimethyl group at the equivalent position on the thiohydantoin scaffold.

Structural Logic: The spiro-cyclobutane maintains the rigid 90° orientation required for

Androgen Receptor antagonism, similar to the gem-dimethyl group (Thorpe-Ingold effect).
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PK Nuance: While both drugs are highly potent, the cyclobutane moiety contributes to a

distinct lipophilic profile (

~3.2 for Apalutamide vs. ~3.0 for Enzalutamide) and metabolic footprint.

Clinical Relevance: Real-world comparative studies (e.g., ROME) have suggested survival

benefits for Apalutamide, potentially linked to its sustained steady-state exposure and active

metabolite profile (N-desmethyl apalutamide), which retains similar potency.

Visualizing the Mechanism
Diagram 1: The Metabolic Blockade
This diagram illustrates how the cyclobutane ring protects the drug molecule from CYP450-

mediated hydroxylation compared to a flexible alkyl chain.
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Caption: Cyclobutane rings resist CYP450 attack due to steric hindrance of the puckered ring

and higher C-H bond dissociation energy.

Experimental Protocols for Validation
To objectively assess the PK advantage of a cyclobutane moiety in a development candidate,

the following protocols are recommended.
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Protocol 1: Comparative Microsomal Stability Assay
Objective: Quantify the intrinsic clearance (

) difference between a cyclobutane analog and a gem-dimethyl/alkyl analog.

Preparation:

Prepare 10 mM stock solutions of the Cyclobutane Analog and the Reference Analog

(e.g., gem-dimethyl) in DMSO.

Thaw pooled human liver microsomes (HLM) and rat liver microsomes (RLM) on ice.

Incubation:

Dilute microsomes to 0.5 mg/mL protein concentration in 100 mM phosphate buffer (pH

7.4).

Add test compounds to a final concentration of 1 µM (ensure DMSO < 0.1%).

Pre-incubate at 37°C for 5 minutes.

Initiate reaction with NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-

phosphate, 1 U/mL G6P-dehydrogenase).

Sampling:

Aliquot 50 µL samples at

minutes.

Quench immediately in 150 µL ice-cold acetonitrile containing internal standard (e.g.,

Tolbutamide).

Analysis:

Centrifuge at 4000 rpm for 20 min. Analyze supernatant via LC-MS/MS.

Calculation: Plot
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vs. time. The slope

determines

.

Calculate

.

Success Criteria: The cyclobutane analog should demonstrate a statistically significant

reduction in

(typically >2-fold) compared to the flexible alkyl analog to justify the synthetic complexity.

Protocol 2: Plasma Protein Binding (equilibrium
Dialysis)
Objective: Determine if the lipophilicity change from the cyclobutane ring affects free fraction (

).

Setup: Use a Rapid Equilibrium Dialysis (RED) device.

Loading:

Chamber A: Plasma spiked with test compound (5 µM).

Chamber B: Isotonic phosphate-buffered saline (PBS).

Equilibration: Incubate at 37°C with orbital shaking (approx. 250 rpm) for 4 hours.

Quantification:

Sample from both chambers. Match matrices (add blank plasma to buffer samples and

vice versa) to ensure consistent LC-MS ionization.

Calculate

.
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Interpretation: Cyclobutane analogs often show higher

than cyclohexyl analogs due to lower lipophilicity (

), improving the effective concentration at the target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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